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Compound of Interest

Compound Name: 3,5-Dihydroxybenzamide

Cat. No.: B1360044

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3,5-Dihydroxybenzamide, a
molecule of interest in biochemical and pharmaceutical research. This document details its
fundamental chemical properties, including molecular weight and formula, and explores its
potential biological activities. The guide summarizes key quantitative data, outlines general
experimental protocols for assessing its efficacy, and visualizes a relevant signaling pathway
activated by a closely related compound, offering a foundational resource for further
investigation.

Core Molecular and Physical Properties

3,5-Dihydroxybenzamide is an organic compound characterized by a benzene ring
substituted with two hydroxyl groups at the 3 and 5 positions and an amide functional group.[1]
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Property Value Source
Molecular Formula C7H7NOs3 [1112]
Molecular Weight 153.14 g/mol [1]
CAS Number 3147-62-4 [2]
White to light yellow crystalline
Appearance _ [1]
solid
IUPAC Name 3,5-dihydroxybenzamide [1]

Potential Biological Activities and Research
Applications

3,5-Dihydroxybenzamide and its structural analogs are subjects of research in several areas,
including oncology, metabolic diseases, and infectious diseases, owing to their antioxidant and
antibacterial properties.[1] It also serves as a scaffold in the synthesis of more complex
molecules, such as glucokinase activators.[3][4]

Antioxidant Activity

While specific quantitative antioxidant data for 3,5-Dihydroxybenzamide is limited, a study on
the structurally similar 3,5-dihydroxybenzoic acid provides some insight. In a DPPH (2,2-
diphenyl-1-picrylhydrazyl) radical scavenging assay, 3,5-dihydroxybenzoic acid demonstrated
low antiradical properties, with an 1Cso value greater than 1000 puM.[5] The ICso value
represents the concentration of a substance required to inhibit 50% of the free radicals.[6]

Antimicrobial Activity

The unique arrangement of hydroxyl groups on the benzamide ring suggests potential
antimicrobial effects.[1] While specific studies on 3,5-Dihydroxybenzamide are not widely
available, related hydroxybenzoic acids have been shown to possess antimicrobial properties.

[7]

Glucokinase Activation
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Derivatives of 3,5-disubstituted benzamides have been designed and synthesized as allosteric
activators of glucokinase (GK).[3][4] Glucokinase is a key enzyme in maintaining glucose
homeostasis, and its activation is a therapeutic strategy for type 2 diabetes.[3][4]

Experimental Protocols

The following sections describe generalized experimental workflows for assessing the
biological activities of compounds like 3,5-Dihydroxybenzamide.

DPPH Radical Scavenging Assay for Antioxidant Activity

This common in vitro assay measures the ability of a compound to act as a free radical

scavenger.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/pdf/A_Comparative_Analysis_of_N_Hydroxy_3_5_dimethoxybenzamide_Derivatives_and_Their_Efficacy_Against_Known_Antibiotics.pdf
https://www.benchchem.com/pdf/using_N_hydroxy_3_5_dimethoxybenzamide_in_antimicrobial_assays.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_N_Hydroxy_3_5_dimethoxybenzamide_Derivatives_and_Their_Efficacy_Against_Known_Antibiotics.pdf
https://www.benchchem.com/pdf/using_N_hydroxy_3_5_dimethoxybenzamide_in_antimicrobial_assays.pdf
https://www.benchchem.com/product/b1360044?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory
Check Availability & Pricing

Preparation
Prepare DPPH Solution Prepare 3,5-Dihydroxybenzamide
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DPPH Assay Workflow

Broth Microdilution Assay for Antibacterial Activity

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound,
which is the lowest concentration that prevents visible growth of a microorganism.
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Assay Setup

Prepare Standardized

Prepare Serial Dilutions of .
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3,5-Dihydroxybenzamide in a 96-well plate (~5 x 10"5 CFU/mL)
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(e.g., 37°C for 18-24 hours)
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Broth Microdilution Assay Workflow

Signaling Pathway Interactions

Direct evidence for signaling pathways modulated by 3,5-Dihydroxybenzamide is not yet
established in the literature. However, its carboxylic acid analog, 3,5-dihydroxybenzoic acid,
has been identified as a specific agonist for the hydroxycarboxylic acid receptor 1 (HCA1), a G-
protein coupled receptor predominantly expressed in adipocytes.[8] Activation of HCAL leads to
the inhibition of lipolysis, making it a target of interest for the treatment of dyslipidemia.[8]

The diagram below illustrates the HCAL signaling pathway.
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HCA1 Signaling Pathway

Conclusion

3,5-Dihydroxybenzamide presents a molecule with a foundational structure for potential
therapeutic applications. While research directly characterizing its biological activities is still
emerging, studies on structurally similar compounds suggest promising avenues for
investigation in antioxidant, antimicrobial, and metabolic regulation research. The experimental
frameworks and pathway analyses provided in this guide offer a starting point for researchers
to design and conduct further studies to elucidate the full therapeutic potential of this

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1360044?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Comparative_Antimicrobial_Activity_of_N_hydroxy_3_5_dimethoxybenzamide.pdf
https://www.benchchem.com/pdf/N_hydroxy_3_5_dimethoxybenzamide_A_Technical_Overview_of_its_Chemical_Properties_and_Potential_Biological_Significance.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_N_Hydroxy_3_5_dimethoxybenzamide_Derivatives_and_Their_Efficacy_Against_Known_Antibiotics.pdf
https://www.benchchem.com/pdf/using_N_hydroxy_3_5_dimethoxybenzamide_in_antimicrobial_assays.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8466373/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8466373/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8466373/
https://www.researchgate.net/figure/IC50-values-of-the-antioxidant-activity-test-using-DPPH-method_tbl1_332516555
https://www.researchgate.net/figure/The-minimum-inhibitory-concentration-MIC-values-mg-mL-for-the-tested-hydroxybenzoic_tbl1_354399935
https://pubmed.ncbi.nlm.nih.gov/22434674/
https://pubmed.ncbi.nlm.nih.gov/22434674/
https://www.benchchem.com/product/b1360044#3-5-dihydroxybenzamide-molecular-weight-and-formula
https://www.benchchem.com/product/b1360044#3-5-dihydroxybenzamide-molecular-weight-and-formula
https://www.benchchem.com/product/b1360044#3-5-dihydroxybenzamide-molecular-weight-and-formula
https://www.benchchem.com/product/b1360044#3-5-dihydroxybenzamide-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1360044?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

